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Compound of Interest

Compound Name: Cinnamalacetone

Cat. No.: B8778520 Get Quote

Essential Safety and Handling Guide for
Cinnamalacetone
This guide provides crucial safety, handling, and disposal information for laboratory

professionals working with Cinnamalacetone. Adherence to these protocols is vital for

ensuring personal safety and regulatory compliance.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for

Cinnamalacetone.
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Property Value Reference

Chemical Formula C₂₁H₁₈O [1][2][3]

Molecular Weight 286.37 g/mol [1][3]

Appearance Yellow crystalline solid [3][4]

Melting Point 139 - 145 °C (282.2 - 293 °F) [1][4]

Oral LD50 (Rat) 2,220 mg/kg [5]

Dermal LD50 (Rabbit) 1,260 mg/kg [5]

Inhalative LC50/4h (Rat) 68.88 mg/l [5]

Storage Class 11 (Combustible Solids) [1]

Personal Protective Equipment (PPE)
When handling Cinnamalacetone, a comprehensive approach to personal protection is

mandatory to prevent skin contact, eye irritation, and inhalation of dust.[6] Some safety data

sheets classify Cinnamalacetone as a hazardous substance that can cause skin and eye

irritation and may be harmful if inhaled or swallowed.[7] Therefore, the following PPE is

required.

Eye and Face Protection: Wear chemical safety goggles or a face shield that meets

approved standards such as ANSI Z87.1.[8][9] This is critical to protect against splashes and

airborne particles.

Skin and Body Protection:

Gloves: Chemical-resistant gloves (e.g., milled butyl rubber or nitrile) are essential to

prevent skin contact.[8][10] Always inspect gloves for integrity before use and change

them immediately if contact with the chemical occurs.[8]

Lab Coat: A flame-resistant lab coat (e.g., Nomex) should be worn and fully buttoned to

protect against spills.[8]
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Clothing: Wear long pants and closed-toe, closed-heel shoes to ensure full skin coverage.

[8]

Respiratory Protection:

Work should be conducted in a well-ventilated area, preferably within a chemical fume

hood, to minimize dust and vapor inhalation.[6][7][11]

If engineering controls are insufficient or for spill response, a NIOSH-approved respirator

(e.g., N95 type for solids) is necessary.[1] Proper fit testing and training are required for

respirator use.[8]

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for safety and environmental

protection.

Experimental Workflow for Handling Cinnamalacetone
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Safe Handling Workflow for Cinnamalacetone

Preparation

Handling

Post-Handling & Disposal

1. Risk Assessment
Review SDS and procedures

2. Select & Don PPE
Goggles, Gloves, Lab Coat

Proceed

3. Work in Ventilated Area
Use chemical fume hood

Enter Lab

4. Handle Chemical
Avoid dust creation.

Keep containers closed.

Begin Work

5. Decontaminate
Clean work surfaces.

Wash hands thoroughly.

Work Complete

6. Doff PPE
Remove gear correctly
to avoid contamination.

7. Waste Disposal
Segregate chemical waste

for licensed disposal.

Click to download full resolution via product page

Caption: Workflow for the safe handling of Cinnamalacetone.
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Step-by-Step Handling and Storage Protocols
Handling:

Ventilation: Always handle Cinnamalacetone in a well-ventilated area or under a chemical

fume hood to prevent the dispersion of dust.[6][7]

Avoid Contact: Take measures to avoid contact with skin, eyes, and clothing.[6] Do not

breathe dust or vapors.[2][7]

Hygiene: Do not eat, drink, or smoke in the handling area.[7] Wash hands and face

thoroughly after handling the substance.[6][7]

Ignition Sources: Keep the chemical away from heat, sparks, and open flames.[7]

Storage:

Container: Keep the container tightly closed and store it in a dry, cool, and well-ventilated

place.[2][7]

Integrity: Store in a locked-up area to maintain integrity and prevent unauthorized access.[7]

Incompatibilities: Keep away from incompatible materials, though specific incompatibilities

are not widely listed, general prudence is advised.[5]

Spill and First Aid Procedures
Accidental Release Measures:

Evacuate: Immediately evacuate personnel to a safe area.[6]

Ventilate: Ensure adequate ventilation in the spill area.

Containment: Prevent the product from entering drains.[6]

Cleanup: For solid spills, sweep or shovel the material into a suitable, labeled container for

disposal without creating dust.[2][4]

First Aid:
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Inhalation: Move the person to fresh air. If they feel unwell, seek medical attention.[4][6]

Skin Contact: Immediately remove all contaminated clothing.[6] Wash the affected skin with

plenty of soap and water.[4][7] If skin irritation occurs, get medical advice.[6][7]

Eye Contact: Rinse cautiously with plenty of water for several minutes, removing contact

lenses if present and easy to do.[7] If eye irritation persists, seek medical attention.[6][7]

Ingestion: Rinse the mouth with water.[4][7] Seek medical attention if you feel unwell.[4]

Disposal Plan
Chemical waste must be managed to ensure complete and accurate classification and

disposal.[2]

Product Disposal: Dispose of Cinnamalacetone in accordance with all local, regional, and

national regulations.[2][6] This should be done through a licensed waste disposal company.

[6] Do not empty into drains.[5]

Contaminated Packaging: Empty containers completely before disposal.[6] Dispose of

contaminated packaging in the same manner as the product itself, following all applicable

regulations.[2][6] Do not re-use empty containers.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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